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Compound of Interest

Compound Name: 6-Chloro-2-methylquinolin-4-ol

CAS No.: 15644-86-7

Cat. No.: B098667

Get Quote

A Privileged Scaffold for Antimalarial and
Antibacterial Drug Discovery
Executive Summary
6-Chloro-2-methylquinolin-4-ol (CAS 15644-86-7) represents a critical heterocyclic scaffold

in medicinal chemistry.[1][2] Belonging to the 4-quinolone class, this compound serves as the

primary precursor for 4-aminoquinoline derivatives—a chemical lineage responsible for some of

the most successful antimalarial drugs in history, including chloroquine and amodiaquine.

Beyond its historical significance, the 6-chloro-4-quinolone core exhibits intrinsic antibacterial

properties via DNA gyrase inhibition and serves as a versatile electrophilic platform for

fragment-based drug design (FBDD).

This technical guide provides a rigorous analysis of the compound's synthesis, tautomeric

behavior, and downstream reactivity, designed for researchers requiring high-purity

intermediates for SAR (Structure-Activity Relationship) studies.

Part 1: Chemical Identity & Physicochemical Profile[3][4]
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The compound exists in a tautomeric equilibrium, predominantly favoring the 4-quinolone (keto)

form in the solid state and polar solvents, though it is frequently named as the 4-hydroxy (enol)

tautomer in chemical catalogs.

Property Specification

CAS Number 15644-86-7

IUPAC Name 6-Chloro-2-methylquinolin-4-ol

Synonyms
6-Chloro-4-hydroxy-2-methylquinoline; 6-Chloro-

2-methyl-4(1H)-quinolone

Molecular Formula C₁₀H₈ClNO

Molecular Weight 193.63 g/mol

Appearance Off-white to pale yellow crystalline solid

Melting Point >280 °C (Decomposes)

Solubility
Soluble in DMSO, hot acetic acid; poorly soluble

in water, ether

pKa ~9.5 (OH/NH acidic), ~2.5 (Basic nitrogen)

Part 2: Synthesis Strategy (Conrad-Limpach Protocol)
The industrial and laboratory standard for synthesizing 6-chloro-2-methylquinolin-4-ol is the

Conrad-Limpach synthesis. This method is preferred over the Knorr synthesis for 4-

hydroxyquinolines because it avoids the formation of the 2-hydroxy isomer (carbostyril) by

utilizing kinetic control in the initial condensation step followed by thermodynamic cyclization.

Mechanistic Pathway
The reaction proceeds via the condensation of 4-chloroaniline with ethyl acetoacetate.

Step 1 (Kinetic Control): Formation of the

-anilinocrotonate (enamine) at low temperature (<100°C).
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Step 2 (Thermodynamic Control): Thermal cyclization at high temperature (>250°C) to effect

the intramolecular electrophilic aromatic substitution.

Critical Process Parameters

4-Chloroaniline
+ Ethyl Acetoacetate

β-Anilinocrotonate
(Enamine Intermediate)

Acid Cat. / -H2O
(Dean-Stark) Thermal Cyclization

(>250°C)

6-Chloro-2-methylquinolin-4-olIntramolecular EAS

Ethanol (Removed)

Click to download full resolution via product page

Figure 1: The Conrad-Limpach synthetic pathway requires strict temperature control to avoid

Knorr side-products.

Optimized Experimental Protocol
Objective: Synthesis of 50g batch of 6-Chloro-2-methylquinolin-4-ol.

Reagents:

4-Chloroaniline (1.0 eq)

Ethyl acetoacetate (1.1 eq)

Glacial Acetic Acid (0.05 eq, Catalyst)

Benzene or Toluene (Solvent for Step 1)

Diphenyl ether or Dowtherm A (High-boiling solvent for Step 2)

Step 1: Enamine Formation[3][4]

Charge a 500 mL round-bottom flask equipped with a magnetic stir bar and a Dean-Stark

trap fitted with a reflux condenser.
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Add 4-chloroaniline (390 mmol), ethyl acetoacetate (430 mmol), catalytic acetic acid, and

toluene (200 mL).

Reflux the mixture vigorously. Monitor the collection of water in the Dean-Stark trap.

Endpoint: Reaction is complete when water evolution ceases (approx. 3-4 hours).

Concentrate the solution under reduced pressure to yield the oily

-anilinocrotonate intermediate. Note: Do not purify; use crude for cyclization.

Step 2: Thermal Cyclization

Heat 150 mL of diphenyl ether to 250°C in a 1L three-neck flask equipped with an overhead

stirrer and a short-path distillation head (to remove ethanol).

Add the crude enamine intermediate dropwise to the hot solvent over 30 minutes. Critical:

Rapid addition cools the solvent, potentially stalling cyclization. Maintain T > 240°C.

Ethanol will distill off immediately. Continue heating for 45 minutes after addition is complete.

Cool the mixture to room temperature. The product will precipitate as an off-white solid.

Dilute with 200 mL of hexane or petroleum ether to fully precipitate the product and wash

away the diphenyl ether.

Filter the solid, wash with acetone, and dry.

Validation:

1H NMR (DMSO-d6):

2.40 (s, 3H, CH3), 6.00 (s, 1H, H-3), 7.5-8.0 (m, 3H, Ar-H), 11.8 (br s, 1H, NH/OH).

Part 3: Tautomerism and Reactivity Profile
Understanding the tautomeric nature of CAS 15644-86-7 is vital for predicting its reactivity.

While it can be drawn as a phenol (enol), it reacts predominantly as a quinolone (keto) or via

the enol form depending on the electrophile.
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Tautomeric Equilibrium
In solution, the equilibrium is solvent-dependent. In polar aprotic solvents (DMSO, DMF), the 4-

quinolone (B) form is favored due to hydrogen bonding and aromatic stability of the pyridone

ring.

4-Hydroxy Form (Enol)
(Aromatic Pyridine Ring)

4-Quinolone Form (Keto)
(Amide-like character)

Polar Solvents
Solid State

Click to download full resolution via product page

Figure 2: The keto-enol tautomerism dictates the nucleophilic vs. electrophilic character of the

C4 position.

Functionalization Workflow
The most common application of this scaffold is the conversion of the C4-hydroxyl group into a

leaving group (chloride), enabling Nucleophilic Aromatic Substitution (SNAr).

Chlorination (Activation):

Reagent: Phosphorus Oxychloride (POCl₃).

Product: 4,6-Dichloro-2-methylquinoline.

Mechanism: The enol tautomer reacts with POCl₃ to form a dichlorophosphate

intermediate, which is displaced by chloride.

Note: This restores full aromaticity to the pyridine ring, making the C4-Cl highly reactive

toward nucleophiles.

SNAr (Derivatization):

Nucleophiles: Primary/Secondary amines (e.g., 4-amino-1-diethylaminopentane).

Application: Synthesis of Chloroquine analogs.
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Figure 3: The standard workflow for converting the 4-hydroxy scaffold into bioactive

aminoquinolines.

Part 4: Pharmaceutical Applications[6][8][9]
1. Antimalarial Chemotherapy
The 6-chloro-substituted quinoline ring is the pharmacophore responsible for inhibiting heme

polymerase in the malaria parasite Plasmodium falciparum.

Mechanism: The planar quinoline ring intercalates into DNA or binds to free heme

(ferriprotoporphyrin IX), preventing its detoxification into hemozoin. The accumulation of toxic

heme kills the parasite.

Relevance: While resistance to chloroquine is widespread, the 2-methyl analog (derived from

this CAS) alters the steric profile, potentially overcoming specific resistance mechanisms in

mutant PfCRT transporters.

2. Antibacterial Agents
Quinolones are precursors to fluoroquinolones (e.g., Ciprofloxacin). While CAS 15644-86-7

lacks the N1-alkyl and C3-carboxyl groups required for potent DNA gyrase inhibition, it serves

as a fragment for:
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Quorum Sensing Inhibitors: Targeting Pseudomonas aeruginosa signaling.

Biofilm Disruptors: The hydrophobic 2-methyl group enhances membrane permeability.

Part 5: Safety and Handling (SDS Summary)
Hazard Classification:

Skin Irritation (Category 2): Causes skin irritation.

Eye Irritation (Category 2A): Causes serious eye irritation.

STOT-SE (Category 3): May cause respiratory irritation.[5]

Handling Protocols:

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

Inhalation: Handle the dry powder in a fume hood to avoid dust inhalation.

Storage: Store at room temperature in a tightly sealed container, away from strong oxidizing

agents.
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quinoline core).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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